1-(1,2-oxazol-5-yl)ethan-1-ol
Overview
Description
1-(1,2-oxazol-5-yl)ethan-1-ol is a useful research compound. Its molecular formula is C5H7NO2 and its molecular weight is 113.1. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1,2-oxazol-5-yl)ethan-1-ol involves the conversion of a starting material containing an oxazole ring to the desired product through a series of chemical reactions.", "Starting Materials": [ "5-methyl-1,2-oxazole", "ethanol", "sodium hydride", "iodomethane", "sodium borohydride", "acetic acid", "sodium hydroxide" ], "Reaction": [ "Step 1: Deprotonation of ethanol with sodium hydride to form sodium ethoxide", "Step 2: Reaction of sodium ethoxide with 5-methyl-1,2-oxazole to form 1-(5-methyl-1,2-oxazol-2-yl)ethanol", "Step 3: Methylation of 1-(5-methyl-1,2-oxazol-2-yl)ethanol with iodomethane to form 1-(5-methyl-1,2-oxazol-2-yl)ethyl methyl ether", "Step 4: Reduction of 1-(5-methyl-1,2-oxazol-2-yl)ethyl methyl ether with sodium borohydride to form 1-(5-methyl-1,2-oxazol-2-yl)ethanol", "Step 5: Conversion of 1-(5-methyl-1,2-oxazol-2-yl)ethanol to 1-(1,2-oxazol-5-yl)ethan-1-ol through a cyclization reaction using acetic acid and sodium hydroxide as catalysts" ] } | |
CAS No. |
21169-69-7 |
Molecular Formula |
C5H7NO2 |
Molecular Weight |
113.1 |
Purity |
95 |
Origin of Product |
United States |
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